2-Oxo-2-(4-(trifluoromethyl)phenyl)acetaldehyde
Cat. No. B156380
M. Wt: 202.13 g/mol
InChI Key: BGOMXTCPIUNFKR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08318796B2
Procedure details
4-Trifluoromethylacetophenone (11.14 mmol, 2.096 g) was dissolved in dimethyl sulfoxide (13 mL), and 48% hydrobromic acid (5.4 mL) was gradually added at room temperature. After 9.5 hours of stirring at 70° C., the reactor was cooled to room temperature. The reaction solution was poured into water and stirred for about 16 hours. The precipitated solid was recovered by filtration, washed with water and dried by means of a vacuum pump to give the desired product as a yellow solid (1.3116 g, yield 59%).
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]([C:4]1[CH:9]=[CH:8][C:7]([C:10]([F:13])([F:12])[F:11])=[CH:6][CH:5]=1)=[O:3].Br.[OH2:15]>CS(C)=O>[F:13][C:10]([F:11])([F:12])[C:7]1[CH:8]=[CH:9][C:4]([C:2](=[O:3])[CH:1]=[O:15])=[CH:5][CH:6]=1
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Inputs
Step One
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Name
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|
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Quantity
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2.096 g
|
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Type
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reactant
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Smiles
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CC(=O)C1=CC=C(C=C1)C(F)(F)F
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Name
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|
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Quantity
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13 mL
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Type
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solvent
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Smiles
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CS(=O)C
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Step Two
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Name
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|
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Quantity
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5.4 mL
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Type
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reactant
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Smiles
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Br
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Step Three
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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70 °C
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Stirring
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Type
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CUSTOM
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Details
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After 9.5 hours of stirring at 70° C.
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the reactor was cooled to room temperature
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STIRRING
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Type
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STIRRING
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Details
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stirred for about 16 hours
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Duration
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16 h
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FILTRATION
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Type
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FILTRATION
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|
Details
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The precipitated solid was recovered by filtration
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WASH
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Type
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WASH
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|
Details
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washed with water
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried by means of a vacuum pump
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Outcomes
Product
Details
Reaction Time |
9.5 h |
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Name
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|
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Type
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product
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Smiles
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FC(C1=CC=C(C=C1)C(C=O)=O)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.3116 g | |
| YIELD: PERCENTYIELD | 59% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
